3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C13H13NO2S2
• Molecular Weight: 279.4 g/mol
• IUPAC Name: (5E)-3-ethyl-5-[(4-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NO2S2/c1-3-14-12(15)11(18-13(14)17)8-9-4-6-10(16-2)7-5-9/h4-8H,3H2,1-2H3/b11-8+
• InChI Key: LCYCDCHEFYTADW-DHZHZOJOSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC=C(C=C2)OC)/SC1=S
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)OC)SC1=S

Description

3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound that belongs to the thiazolidinone family. Thiazolidinones are a class of organic compounds that have shown significant biological activity, including antimicrobial, antitumor, and anti-inflammatory properties. This compound has attracted the attention of researchers due to its potential applications in various fields, including pharmaceuticals, agriculture, and material science.

Mechanism of Action

The mechanism of action of 3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and cancer cells by interfering with their metabolic pathways. It has been suggested that the compound may inhibit the activity of enzymes involved in the synthesis of nucleic acids and proteins, leading to the death of the cells.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been reported to have antioxidant activity and to be able to scavenge free radicals, which can cause oxidative damage to cells. It has also been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments include its potent biological activity, its relatively simple synthesis method, and its low toxicity. However, the compound has some limitations, including its moderate yield and the need for recrystallization to improve its purity.

Future Directions

There are several future directions for research on 3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is to investigate its potential as a drug candidate for the treatment of microbial infections and cancer. Another direction is to explore its potential applications in material science, such as its use as a precursor for the synthesis of nanoparticles. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one can be achieved by the reaction of 4-methoxybenzaldehyde and ethylcyanoacetate with thiosemicarbazide in the presence of acetic acid. The reaction proceeds through a multistep process, which involves the formation of an intermediate Schiff base, followed by cyclization and thioamide formation. The yield of the reaction is moderate, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

3-Ethyl-5-(4-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its biological activities. It has been reported to have potent antimicrobial activity against a wide range of bacteria and fungi, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. It has also been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells.